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Compound of Interest

Compound Name: 1-(2-Bromoethoxy)-4-nitrobenzene

Cat. No.: B022200

An In-depth Technical Guide to 1-(2-Bromoethoxy)-4-nitrobenzene: Properties, Synthesis,
and Applications

Abstract

This technical guide provides a comprehensive overview of 1-(2-Bromoethoxy)-4-
nitrobenzene, a versatile bifunctional molecule of significant interest in synthetic organic
chemistry. The document delineates its core chemical and physical properties, provides
detailed, field-tested synthesis protocols, and explores its reactivity and broad applications as a
pivotal intermediate in the development of pharmaceuticals, agrochemicals, and advanced
materials. This guide is intended for researchers, chemists, and drug development
professionals, offering expert insights into the practical handling, synthesis, and strategic
utilization of this compound.

Chemical Identity and Physicochemical Properties

1-(2-Bromoethoxy)-4-nitrobenzene is a pale yellow crystalline solid or powder.[1] Its structure
features a nitro-activated aromatic ring coupled with an aliphatic bromoethoxy side chain,
making it a valuable building block for introducing a nitro-phenyl ether moiety into various
molecular scaffolds.

Nomenclature and Chemical Identifiers
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A consistent and accurate identification is paramount for regulatory compliance and scientific
communication.

Identifier Value Source(s)

1-(2-bromoethoxy)-4-
IUPAC Name _ [2][3]
nitrobenzene

CAS Number 13288-06-7 [11[21[4]
Molecular Formula CsHsBrNO3 [1112][3]
Molecular Weight 246.06 g/mol [3B1141[5]
InChi Key YQWCBDNNEZHPMA- 23]

UHFFFAOYSA-N

2-(4-Nitrophenoxy)ethyl
bromide, 4-
Nitrophenoxyethylbromide, 2-
Synonyms ] [1][2][6]
Bromoethyl 4-nitrophenyl
ether, p-Nitrophenyl (-

bromoethyl ether

Physicochemical Data

The physical properties of a compound dictate its handling, storage, and reaction conditions.
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Property Value Source(s)
Appearance Pale yellow powder or crystals [1][6]
Melting Point 62-65 °C [31[41[6]
Boiling Point 170 °C @ 0.5 mmHg [41[6]

Insoluble in water. Soluble in
B organic solvents such as
Solubility [1](4][6]
ethanol, acetone, chloroform,

DMSO, and ethyl acetate.

Density (Predicted) 1.587 + 0.06 g/cm?3 [4][6]

Synthesis and Mechanistic Insights

The most common and efficient synthesis of 1-(2-Bromoethoxy)-4-nitrobenzene is achieved
via a Williamson ether synthesis. This method is favored due to the high availability and low
cost of the starting materials, coupled with robust and scalable reaction conditions that provide
good yields.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. nbinno.com [nbinno.com]

2. 1-(2-Bromoethoxy)-4-nitrobenzene | CBH8BrNO3 | CID 235987 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 1-(2-bromoethoxy)-4-nitrobenzene, 98% 5 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

4. 1-(2-Bromoethoxy)-4-nitrobenzene CAS#: 13288-06-7 [m.chemicalbook.com]

5. 1-(2-Bromoethoxy)-4-nitrobenzene | 13288-06-7 [chemicalbook.com]

6. 1-(2-Bromoethoxy)-4-nitrobenzene CAS#: 13288-06-7 [amp.chemicalbook.com]

To cite this document: BenchChem. [1-(2-Bromoethoxy)-4-nitrobenzene chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022200#1-2-bromoethoxy-4-nitrobenzene-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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